Cas no 941921-19-3 (N-(2-chlorophenyl)methyl-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide)
N-(2-chlorophenyl)methyl-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-[(2-chlorophenyl)methyl]-2-[2-(4-methylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]acetamide
- N-(2-chlorophenyl)methyl-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide
-
- Inchi: 1S/C22H19ClN4O2/c1-15-6-8-16(9-7-15)19-12-20-22(29)26(10-11-27(20)25-19)14-21(28)24-13-17-4-2-3-5-18(17)23/h2-12H,13-14H2,1H3,(H,24,28)
- InChI Key: UTDUVNHRSMSRBU-UHFFFAOYSA-N
- SMILES: C(NCC1=CC=CC=C1Cl)(=O)CN1C=CN2N=C(C3=CC=C(C)C=C3)C=C2C1=O
N-(2-chlorophenyl)methyl-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3222-0850-2μmol |
N-[(2-chlorophenyl)methyl]-2-[2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
941921-19-3 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
| Life Chemicals | F3222-0850-5μmol |
N-[(2-chlorophenyl)methyl]-2-[2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
941921-19-3 | 90%+ | 5μl |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3222-0850-10μmol |
N-[(2-chlorophenyl)methyl]-2-[2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
941921-19-3 | 90%+ | 10μl |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3222-0850-1mg |
N-[(2-chlorophenyl)methyl]-2-[2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
941921-19-3 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
| Life Chemicals | F3222-0850-2mg |
N-[(2-chlorophenyl)methyl]-2-[2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
941921-19-3 | 90%+ | 2mg |
$59.0 | 2023-04-27 | |
| Life Chemicals | F3222-0850-3mg |
N-[(2-chlorophenyl)methyl]-2-[2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
941921-19-3 | 90%+ | 3mg |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3222-0850-4mg |
N-[(2-chlorophenyl)methyl]-2-[2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
941921-19-3 | 90%+ | 4mg |
$66.0 | 2023-04-27 | |
| Life Chemicals | F3222-0850-5mg |
N-[(2-chlorophenyl)methyl]-2-[2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
941921-19-3 | 90%+ | 5mg |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3222-0850-10mg |
N-[(2-chlorophenyl)methyl]-2-[2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
941921-19-3 | 90%+ | 10mg |
$79.0 | 2023-04-27 |
N-(2-chlorophenyl)methyl-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on N-(2-chlorophenyl)methyl-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide
Introduction to N-(2-chlorophenyl)methyl-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide and Its Significance in Modern Chemical Biology
N-(2-chlorophenyl)methyl-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide (CAS No. 941921-19-3) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to a class of heterocyclic molecules that exhibit a blend of structural complexity and functional diversity, making it a subject of intense research interest.
The molecular structure of N-(2-chlorophenyl)methyl-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide is characterized by the presence of multiple heterocyclic rings, including pyrazole and pyrazinone moieties. These structural elements contribute to the compound's ability to interact with various biological targets, thereby suggesting a wide range of potential applications in drug discovery and therapeutic development. The presence of a 2-chlorophenyl group and a methyl acetylamide moiety further enhances its chemical reactivity and functional versatility.
In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The pyrazolo[1,5-a]pyrazine scaffold, which is present in N-(2-chlorophenyl)methyl-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide, has been extensively studied for its ability to modulate various biological pathways. This scaffold is known to exhibit anti-inflammatory, anticancer, and antimicrobial properties, making it a valuable candidate for further exploration.
The synthesis of N-(2-chlorophenyl)methyl-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques has enabled researchers to achieve high yields and purity levels, which are crucial for subsequent biological evaluation. The compound's stability under various conditions has also been a focus of study, ensuring its suitability for both laboratory research and potential industrial applications.
The biological activity of N-(2-chlorophenyl)methyl-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide has been the subject of numerous preclinical studies. These studies have revealed promising results in terms of its interaction with target proteins and enzymes. For instance, preliminary data suggest that this compound may inhibit the activity of certain kinases involved in cancer progression. Additionally, its ability to modulate immune responses has been observed in in vitro assays, indicating potential therapeutic benefits in the treatment of inflammatory diseases.
The pharmacokinetic properties of N-(2-chlorophenyl)methyl-2-2-(4-methylphenyl)-a,
,
,
,
,
,
,
,
,
,
,/div>,/div>/div>/div>/div>/div>/div>/div>/div>/div>/div>
941921-19-3 (N-(2-chlorophenyl)methyl-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)